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Compound of Interest

Compound Name: Atazanavir-d5

Cat. No.: B13852693 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Atazanavir-d5, a deuterated analog of

the HIV protease inhibitor Atazanavir. This document compiles essential analytical data,

detailed experimental protocols, and relevant metabolic information to support research and

development activities. Atazanavir-d5 is primarily utilized as an internal standard for the

quantitative analysis of Atazanavir in biological matrices and pharmaceutical formulations.[1]

Quantitative Data Summary
The following tables summarize the key quantitative and physical data for Atazanavir-d5.

Identifier Value

Chemical Name Atazanavir-d5

CAS Number 1132747-14-8[2][3]

Molecular Formula C₃₈H₄₇D₅N₆O₇[3]

Molecular Weight 709.9 g/mol [3]
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Physical and Chemical Properties Value

Purity >95% (as determined by HPLC)[2]

Appearance White to Off-White Solid[4]

Storage Temperature -20°C[2][4]

Solubility
Slightly soluble in Chloroform and Ethanol;

Soluble in Methanol[4]

Experimental Protocols
This section details the methodologies for the analysis of Atazanavir utilizing Atazanavir-d5 as

an internal standard.

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS) for Quantification in Human Hair
This method is designed for the sensitive quantification of Atazanavir in human hair samples,

employing Atazanavir-d5 as an internal standard to ensure accuracy and precision.[5]

Instrumentation:

High-Performance Liquid Chromatography (HPLC) system coupled with a tandem mass

spectrometer (MS/MS).

Chromatographic Conditions:

Column: Reversed-phase C18 column (e.g., BDS, 5.0 μm, 4.6 × 100 mm).[5]

Mobile Phase: Isocratic elution with 55% Acetonitrile, 45% Water, 0.15% Acetic Acid, and 4

mM Ammonium Acetate.[5]

Flow Rate: 0.8 mL/min.[5]

Mass Spectrometry Conditions:

Ionization Mode: Electrospray Ionization (ESI), Positive.[5]
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Detection Mode: Multiple Reaction Monitoring (MRM).[5]

Mass Transitions:

Atazanavir: MH⁺ m/z 705.3 → m/z 168.0.[5]

Atazanavir-d5 (Internal Standard): MH⁺ m/z 710.2 → m/z 168.0.[5]

Sample Preparation:

Prepare stock solutions of Atazanavir and Atazanavir-d5 in 50% Methanol and 100%

Methanol, respectively, at a concentration of 1.00 mg/mL.[5]

Prepare working solutions by diluting the stock solutions.

Extract Atazanavir from hair samples using optimized extraction methods.

Inject the processed extracts onto the LC-MS/MS system.

Data Analysis:

Generate standard curves by plotting the peak area ratios of Atazanavir to Atazanavir-d5
against the concentration of Atazanavir.[5]

Apply a weighted linear regression (1/x) for calibration.[5]

Reversed-Phase High-Performance Liquid
Chromatography (RP-HPLC) for Bulk Drug and
Pharmaceutical Dosage Forms
This method is suitable for the determination of Atazanavir sulfate in bulk drug and tablet

dosage forms.

Instrumentation:

HPLC system with a UV-visible detector.[6]

Chromatographic Conditions:
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Column: C18 column (e.g., Phenomenex, 250 mm × 4.6 mm, 5 µm).[6]

Mobile Phase: Methanol and water (900:100 v/v), with pH adjusted to 3.55 using acetic acid.

[6]

Flow Rate: 0.5 mL/min.[6]

Detection Wavelength: 249 nm.[6]

Retention Time for Atazanavir Sulfate: Approximately 8.323 min.[6]

Sample Preparation:

Prepare a stock solution of Atazanavir sulfate (1000 μg/mL) in the mobile phase.[6]

Prepare working standard solutions in the range of 10 to 120 μg/mL.[6]

For tablet analysis, weigh and transfer the tablet powder into a volumetric flask, dissolve in

diluent, sonicate, and dilute to the desired concentration.[7]

Visualized Workflows and Pathways
The following diagrams illustrate the analytical workflow for Atazanavir quantification and its

primary metabolic pathways.
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Caption: Workflow for Atazanavir quantification using LC-MS/MS.
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Caption: Major metabolic pathways of Atazanavir.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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